![molecular formula C25H18O3 B287810 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol](/img/structure/B287810.png)
10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol
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Overview
Description
10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol, also known as Honokiol, is a natural compound found in the bark of Magnolia trees. Honokiol has been extensively studied for its potential therapeutic properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Mechanism of Action
10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been shown to modulate several signaling pathways in the body, including the NF-kappaB, MAPK, and PI3K/Akt pathways. It also has antioxidant properties and can scavenge free radicals in the body. This compound has been shown to have a broad range of targets, including ion channels, enzymes, and receptors.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit angiogenesis, induce apoptosis in cancer cells, and protect against neurodegeneration. This compound has also been shown to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has several advantages for lab experiments. It is a natural compound that can be obtained from plant sources, which makes it relatively easy to obtain. This compound also has a broad range of targets, which makes it useful for studying multiple signaling pathways. However, the low yield of this compound from Magnolol can make it difficult to obtain large quantities of the compound for experiments.
Future Directions
There are several future directions for research on 10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol. One area of interest is the potential use of this compound in the treatment of cancer. This compound has been shown to have anti-cancer effects in vitro and in vivo, and further research is needed to determine its potential as a cancer treatment. Another area of interest is the potential use of this compound in the treatment of neurodegenerative diseases. This compound has been shown to have neuroprotective effects, and further research is needed to determine its potential as a treatment for diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to determine the safety and efficacy of this compound in humans, as most of the research on this compound has been conducted in vitro or in animal models.
Synthesis Methods
10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol can be synthesized from Magnolol, which is also found in the bark of Magnolia trees. The synthesis process involves several steps, including oxidation, reduction, and demethylation. The yield of this compound from Magnolol is typically low, which makes it difficult to obtain large quantities of the compound.
Scientific Research Applications
10-(2-Hydroxy-3-methoxy-1-naphthyl)-9-phenanthrenol has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been studied for its potential use in the treatment of anxiety, depression, and other psychiatric disorders.
properties
Molecular Formula |
C25H18O3 |
---|---|
Molecular Weight |
366.4 g/mol |
IUPAC Name |
10-(2-hydroxy-3-methoxynaphthalen-1-yl)phenanthren-9-ol |
InChI |
InChI=1S/C25H18O3/c1-28-21-14-15-8-2-3-9-16(15)22(25(21)27)23-19-12-6-4-10-17(19)18-11-5-7-13-20(18)24(23)26/h2-14,26-27H,1H3 |
InChI Key |
CFNRGWOMHBBAFL-UHFFFAOYSA-N |
SMILES |
COC1=CC2=CC=CC=C2C(=C1O)C3=C(C4=CC=CC=C4C5=CC=CC=C53)O |
Canonical SMILES |
COC1=CC2=CC=CC=C2C(=C1O)C3=C(C4=CC=CC=C4C5=CC=CC=C53)O |
Origin of Product |
United States |
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